Cas no 898799-30-9 ((r,z)-3-Butyl-4-pentylideneoxetan-2-one)

(r,z)-3-Butyl-4-pentylideneoxetan-2-one structure
898799-30-9 structure
Product Name:(r,z)-3-Butyl-4-pentylideneoxetan-2-one
CAS No:898799-30-9
MF:C12H20O2
MW:196.286004066467
CID:2165345
Update Time:2023-08-05

(r,z)-3-Butyl-4-pentylideneoxetan-2-one Chemical and Physical Properties

Names and Identifiers

    • (R,z)-3-butyl-4-pentylideneoxetan-2-one
    • MJZLRAHODCHJCG-QLWWJYNRSA-N
    • (r, z)-3-butyl-4-pentylideneoxetan-2-one
    • 3alpha-Butyl-4-[(Z)-pentylidene]oxetane-2-one
    • (r,z)-3-Butyl-4-pentylideneoxetan-2-one
    • Inchi: 1S/C12H20O2/c1-3-5-7-9-11-10(8-6-4-2)12(13)14-11/h9-10H,3-8H2,1-2H3/b11-9-/t10-/m1/s1
    • InChI Key: MJZLRAHODCHJCG-QLWWJYNRSA-N
    • SMILES: O1C([C@@H](/C/1=C/CCCC)CCCC)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 218
  • XLogP3: 4
  • Topological Polar Surface Area: 26.3

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